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Quantitative Data Summary for Rimacalib

The table below summarizes the key inhibitory concentrations of Rimacalib (also known as SMP-114)

against different CaMKII isoforms, as identified in the literature.

CaMKII Isoform IC₅₀ Value Experimental Context / Notes

CaMKIIα ~1 μM Primary target potency [1] [2].

CaMKIIγ ~30 μM Shows lower potency compared to the α isoform [1] [2].

Key Biological Context:

Mechanism: Rimacalib is characterized as a Ca²⁺/calmodulin-dependent protein kinase II
(CaMKII) inhibitor [1] [2].

Cardiovascular Effect: In experimental models, Rimacalib demonstrated the ability to reduce a
pathological SR Ca²⁺ leak in cardiomyocytes, leading to improved calcium transient potentiation and

contractility. This suggests potential application in treating arrhythmias [2].

Experimental Context and Protocol Gaps
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While the search results confirm the IC₅₀ values and the primary research article [1] [2], they do not contain

the detailed experimental protocols needed to replicate the kinase inhibition assays or the cellular

experiments.

The mentioned study by Neef et al. (2017) would contain the full methodologies, but the search results only

provide the high-level findings [1] [2]. General resources on experimental protocols were available but were

not specific to kinase assays or this research [3] [4].

CaMKII Signaling Pathway and Rimacalib's Action

To better understand the drug's target, the following diagram illustrates the core CaMKII signaling pathway

and the point of inhibition by Rimacalib.
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CaMKII Activation and Inhibition Pathway. Rimacalib directly targets the active CaMKII enzyme.CaMKII is

a central regulator activated by calcium signals. Increases in intracellular Ca²⁺ lead to the formation of a

Ca²⁺/Calmodulin (CaM) complex, which binds to and relieves the autoinhibition of CaMKII. This activation

often involves autophosphorylation, which can make the kinase partially active even after Ca²⁺ levels drop.

Once active, CaMKII phosphorylates numerous downstream targets to regulate critical processes like

synaptic plasticity and cardiac contractility [5] [6] [7]. Rimacalib acts by inhibiting the activated CaMKII

enzyme, thereby dampening this signaling cascade.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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